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Compound of Interest

Compound Name: 3-(2-Oxocyclohexyl)propanoic acid

Cat. No.: B1294525 Get Quote

The cytotoxic efficacy of different cyclohexyl propanoic acid derivatives is summarized below.

The half-maximal inhibitory concentration (IC50) values represent the concentration of a drug

that is required for 50% inhibition in vitro. Lower IC50 values indicate higher cytotoxic potency.
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Compound
Class

Specific
Derivative

Cancer Cell
Line

IC50 (µM) Citation

Ethylenediamine

Dipropanoic Acid

Analogues

(S,S)-

ethylendiamine-

N,N'-di-2-(3-

cyclohexyl)propa

noic acid methyl

ester

HL-60 (Human

promyelocytic

leukemia)

25.3 [1]

(S,S)-

ethylendiamine-

N,N'-di-2-(3-

cyclohexyl)propa

noic acid ethyl

ester

HL-60 (Human

promyelocytic

leukemia)

10.7 [1]

(S,S)-

ethylendiamine-

N,N'-di-2-(3-

cyclohexyl)propa

noic acid n-

propyl ester

HL-60 (Human

promyelocytic

leukemia)

22.4 [1]

(S,S)-

ethylendiamine-

N,N'-di-2-(3-

cyclohexyl)propa

noic acid ethyl

ester

REH (Human B-

cell precursor

leukemia)

45.4 [1]

(S,S)-

ethylendiamine-

N,N'-di-2-(3-

cyclohexyl)propa

noic acid ethyl

ester

MOLT-4 (Human

T-cell acute

lymphoblastic

leukemia)

15.6 [1]

(S,S)-

ethylendiamine-

KG-1 (Human

acute

28.9 [1]
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N,N'-di-2-(3-

cyclohexyl)propa

noic acid ethyl

ester

myelogenous

leukemia)

(S,S)-

ethylendiamine-

N,N'-di-2-(3-

cyclohexyl)propa

noic acid ethyl

ester

JVM-2 (Human

B-cell

prolymphocytic

leukemia)

18.2 [1]

(S,S)-

ethylendiamine-

N,N'-di-2-(3-

cyclohexyl)propa

noic acid ethyl

ester

K-562 (Human

chronic

myelogenous

leukemia)

35.1 [1]

Cycloalkanecarb

oxamide

Derivatives

Cyclohexyl and

p-

fluorobenzenesul

fonate moiety

containing

compound

HT29 (Human

colon cancer)
4.73 [2]

Signaling Pathways of Cytotoxic Action
Cyclohexyl propanoic acid derivatives have been shown to induce cytotoxicity through distinct

signaling pathways. One prominent mechanism is caspase-independent apoptosis mediated by

Apoptosis-Inducing Factor (AIF). In contrast, other derivatives may induce apoptosis via

conventional caspase-dependent pathways.

Caspase-Independent Apoptosis via AIF Translocation
Certain cyclohexyl propanoic acid derivatives trigger oxidative stress and mitochondrial

dysfunction. This leads to the translocation of AIF from the mitochondria to the nucleus, where
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it induces chromatin condensation and large-scale DNA fragmentation, ultimately resulting in

apoptosis.

Cyclohexyl Propanoic
Acid Derivative

Increased Superoxide
Production
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induces
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to Nucleus
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causes
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results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1294525?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/221891018_Cyclohexyl_Analogues_of_Ethylenediamine_Dipropanoic_Acid_Induce_Caspase-Independent_Mitochondrial_Apoptosis_in_Human_Leukemic_Cells
https://nchr.elsevierpure.com/en/publications/antiproliferative-activity-of-cycloalkanecarboxamide-derivatives-/
https://www.benchchem.com/product/b1294525#cytotoxic-action-of-cyclohexyl-propanoic-acid-derivatives
https://www.benchchem.com/product/b1294525#cytotoxic-action-of-cyclohexyl-propanoic-acid-derivatives
https://www.benchchem.com/product/b1294525#cytotoxic-action-of-cyclohexyl-propanoic-acid-derivatives
https://www.benchchem.com/product/b1294525#cytotoxic-action-of-cyclohexyl-propanoic-acid-derivatives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

